Cas no 2228992-02-5 (4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one)

• Product Name: 4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one
• CAS No: 2228992-02-5
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 5967235
• PubChem ID: 165686490
• Update Time: 2025-09-28

4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one
• 4-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]butan-2-one
• 2228992-02-5
• EN300-1781802

• Inchi： 1S/C11H12N4O/c1-9(16)2-3-10-4-5-11(13-6-10)15-8-12-7-14-15/h4-8H,2-3H2,1H3
• InChI Key： JWIHFGVCZHAMHI-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.7Ų

Additional information on 4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one

Recent Advances in the Study of 4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one (CAS: 2228992-02-5): A Comprehensive Research Brief

The compound 4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one (CAS: 2228992-02-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridine core substituted with a 1,2,4-triazole moiety, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and antimicrobial activity. Recent studies have explored its potential as a scaffold for drug development, leveraging its unique chemical structure to target specific biological pathways.

One of the most notable findings in recent literature is the compound's efficacy as a selective inhibitor of certain protein kinases involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one exhibited potent inhibitory activity against JAK2 and FLT3 kinases, which are critical targets in myeloproliferative disorders and acute myeloid leukemia. The study highlighted the compound's ability to disrupt kinase signaling pathways with minimal off-target effects, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent research has also investigated the antimicrobial potential of 4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies. These findings position the compound as a promising candidate for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.

The synthesis and structural optimization of 4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted organic synthesis and flow chemistry, have enabled the efficient production of this compound and its derivatives. A 2023 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route that minimizes the use of hazardous reagents, aligning with the principles of green chemistry. This development is particularly significant for industrial-scale production and further pharmacological evaluation.

Despite these promising advances, challenges remain in the clinical translation of 4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. Ongoing research is exploring the incorporation of prodrug moieties and nanoparticle-based delivery systems to enhance the compound's therapeutic potential. As these studies progress, 4-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylbutan-2-one continues to emerge as a versatile scaffold with broad applications in drug discovery and development.